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eumaitenine eumaitenine
Brand Name: Vulcanchem
CAS No.: 112516-44-6
VCID: VC0040025
InChI: InChI=1S/C26H34O10/c1-13-8-9-18(32-14(2)27)25(7)22(35-23(30)17-10-11-31-12-17)20(33-15(3)28)19-21(34-16(4)29)26(13,25)36-24(19,5)6/h10-13,18-22H,8-9H2,1-7H3/t13-,18+,19-,20?,21-,22+,25+,26+/m1/s1
SMILES: CC1CCC(C2(C13C(C(C(C2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C
Molecular Formula: C26H34O10
Molecular Weight: 506.5 g/mol

eumaitenine

CAS No.: 112516-44-6

Main Products

VCID: VC0040025

Molecular Formula: C26H34O10

Molecular Weight: 506.5 g/mol

eumaitenine - 112516-44-6

CAS No. 112516-44-6
Product Name eumaitenine
Molecular Formula C26H34O10
Molecular Weight 506.5 g/mol
IUPAC Name [(1R,2R,5S,6S,7R,9R,12R)-5,8,12-triacetyloxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecan-7-yl] furan-3-carboxylate
Standard InChI InChI=1S/C26H34O10/c1-13-8-9-18(32-14(2)27)25(7)22(35-23(30)17-10-11-31-12-17)20(33-15(3)28)19-21(34-16(4)29)26(13,25)36-24(19,5)6/h10-13,18-22H,8-9H2,1-7H3/t13-,18+,19-,20?,21-,22+,25+,26+/m1/s1
Standard InChIKey ROIYJZDYULCGCZ-ILPQKJIASA-N
Isomeric SMILES C[C@@H]1CC[C@@H]([C@@]2([C@@]13[C@@H]([C@@H](C([C@@H]2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C
SMILES CC1CCC(C2(C13C(C(C(C2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C
Canonical SMILES CC1CCC(C2(C13C(C(C(C2OC(=O)C4=COC=C4)OC(=O)C)C(O3)(C)C)OC(=O)C)C)OC(=O)C
Synonyms eumaitenine
PubChem Compound 130709
Last Modified Nov 11 2021
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